Cas no 159731-49-4 (4-(2-benzoxazolyl)-1-Piperazineethanol)
159731-49-4 structure
Product Name:4-(2-benzoxazolyl)-1-Piperazineethanol
CAS No:159731-49-4
MF:C13H17N3O2
MW:247.292982816696
CID:1107053
PubChem ID:17528475
Update Time:2025-04-20
4-(2-benzoxazolyl)-1-Piperazineethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-benzoxazolyl)-1-Piperazineethanol
- HS-5998
- 2-(4-(Benzoxazol-2-yl)piperazin-1-yl)ethanol
- 2-[4-(2-Hydoxyethyl)-1-piperazinyl]benzoxazole
- Oprea1_546715
- Z271200628
- AKOS001431351
- 2-[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]ethan-1-ol
- CHEMBL2235933
- 159731-49-4
- 2-[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]ethanol
- 2-(4-(Benzo[d]oxazol-2-yl)piperazin-1-yl)ethan-1-ol
- SCHEMBL7299996
- SCVGHKHLYYNGSD-UHFFFAOYSA-N
-
- Inchi: 1S/C13H17N3O2/c17-10-9-15-5-7-16(8-6-15)13-14-11-3-1-2-4-12(11)18-13/h1-4,17H,5-10H2
- InChI Key: SCVGHKHLYYNGSD-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1N1CCN(CCO)CC1
Computed Properties
- Exact Mass: 247.132076794g/mol
- Monoisotopic Mass: 247.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.7Ų
4-(2-benzoxazolyl)-1-Piperazineethanol Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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